Cas no 23968-37-8 (2-methyl-1-benzofuran-5-amine)

• Product Name: 2-methyl-1-benzofuran-5-amine
• CAS No: 23968-37-8
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD00035194
• CID: 1067184
• PubChem ID: 21696866
• Update Time: 2025-06-09

2-methyl-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-benzofuran-5-ylamine hydrochloride
• 2-methyl-1-benzofuran-5-amine hydrochloride
• AG-A-44547
• CTK7D8411
• SureCN2482195
• 2-methyl-5-benzofuranamine.HCl
• 2-methyl-1-benzofuran-5-amine;hydrochloride
• BS-37514
• EN300-1605523
• (2-Methyl-1-benzofuran-5-yl)amine hydrochloride
• MDVOJFDJZLPIKR-UHFFFAOYSA-N
• AKOS015844211
• MFCD00035194
• 2-Methylbenzofuran-5-amine hydrochloride
• Z2106607528
• ALBB-005522
• CS-0205777
• 23968-37-8
• DTXSID70617048
• YAA96837
• SCHEMBL2482195
• 2-Methyl-1-benzofuran-5-amine--hydrogen chloride (1/1)
• G27658
• 2-methyl-1-benzofuran-5-amine

• MDL： MFCD00035194
• Inchi： 1S/C9H9NO.ClH/c1-6-4-7-5-8(10)2-3-9(7)11-6;/h2-5H,10H2,1H3;1H
• InChI Key： MDVOJFDJZLPIKR-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

2-methyl-1-benzofuran-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methyl-1-benzofuran-5-amine

2-Methyl-benzofuran-5-ylamine Hydrochloride: A Comprehensive Overview

The compound 2-Methyl-benzofuran-5-ylamine hydrochloride (CAS No. 23968-37-8) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound, also referred to as 5-amino-2-methylbenzofuran hydrochloride, belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a fused benzene and furan ring system. The presence of the methyl group at the 2-position and the amino group at the 5-position introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The hydrochloride salt form of 2-Methyl-benzofuran-5-ylamine is often preferred due to its enhanced solubility and stability, which are critical factors in pharmaceutical applications. Researchers have explored the synthesis of this compound through various methods, including nucleophilic aromatic substitution and condensation reactions, with a focus on optimizing reaction conditions for scalability and cost-effectiveness.

The structural uniqueness of 2-Methyl-benzofuran-5-ylamine hydrochloride lies in its ability to act as both a donor and acceptor in hydrogen bonding interactions. This property has been leveraged in the design of bioactive molecules targeting specific protein-protein interactions (PPIs), which are increasingly recognized as promising therapeutic targets. For instance, recent findings suggest that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression, making it a candidate for further preclinical evaluation.

In addition to its pharmacological applications, 2-Methyl-benzofuran-5-ylamine hydrochloride has been investigated for its role in materials science. Its aromaticity and conjugated system make it a potential candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported that incorporating this compound into polymer blends can enhance charge transport properties, although further studies are required to fully exploit its potential in this domain.

From a synthetic perspective, the preparation of 2-Methyl-benzofuran-5-ylamine hydrochloride involves a multi-step process that often begins with the synthesis of the corresponding benzofuran derivative. The introduction of the amino group at the 5-position is typically achieved through reductive amination or amidation reactions, followed by acidification to obtain the hydrochloride salt. The choice of solvent, catalysts, and reaction conditions significantly influences the yield and purity of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic profiles of 2-Methyl-benzofuran-5-ylamine hydrochloride with greater accuracy. Molecular docking studies have revealed that this compound exhibits favorable binding affinities towards several drug targets, including G-protein coupled receptors (GPCRs) and nuclear receptors. These insights have paved the way for designing analogs with improved potency and selectivity.

In conclusion, 2-Methyl-benzofuran-5-ylamine hydrochloride (CAS No. 23968-37-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthetic methodologies and computational modeling, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.